BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Preparing
SU5214 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Su5214

Cat. No.: B1681160

For Researchers, Scientists, and Drug Development Professionals

Abstract

SU5214 is a synthetic molecule that functions as a potent inhibitor of the Vascular Endothelial
Growth Factor Receptor 2 (VEGFR2), also known as Kinase Insert Domain Receptor (KDR) or
Fetal Liver Kinase 1 (Flk-1), with an ICso of 14.8 uM. It also exhibits inhibitory activity against
the Epidermal Growth Factor Receptor (EGFR) with an ICso of 36.7 uM. Due to its role in
modulating tyrosine kinase signal transduction, SU5214 is a valuable tool in studying
angiogenesis and related cellular processes.[1] Proper preparation and storage of SU5214
stock solutions are crucial for obtaining reliable and reproducible experimental results. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing SU5214 stock solutions due to its
high solubilizing capacity for many organic compounds. This document provides a detailed
protocol for the preparation, storage, and handling of SU5214 stock solutions in DMSO.

Data Presentation
Table 1: Chemical and Physical Properties of SU5214
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Property Value
Molecular Formula C15H13NO2
Molecular Weight 251.28 g/mol
Appearance Solid powder
CAS Number 220036-08-8

Table 2: Solubility of SU5214 in DMSO
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o Molar
Source Reported Solubility . Notes
Concentration
Sonication is
Source 1 2.51 mg/mL][1] 9.99 mM recommended to aid

dissolution.[1]

Use of fresh,

anhydrous DMSO is
Source 2 50 mg/mL 198.98 mM recommended as

moisture can reduce

solubility.

Note: The significant
discrepancy in
reported solubility may
be due to differences
in the purity of the
compound, the quality
and water content of
the DMSO used, and
the methods
employed for
dissolution (e.g.,
temperature,
sonication).
Researchers should
start with the lower
concentration and
carefully observe

solubility.

Table 3: Recommended Storage Conditions
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Storage ]
Form Duration Notes
Temperature
i Protect from light and
Solid Powder -20°C Up to 3 years

moisture.

Aliquot into single-use
) Up to 6 months at volumes to avoid
DMSO Stock Solution -20°C or -80°C
-20°C, longer at -80°C  repeated freeze-thaw

cycles.

Experimental Protocols
Materials

SU5214 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM SU5214 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution. Calculations can be

adjusted for different desired concentrations.

1. Calculation of Required Mass: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)
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Mass (mg) = 0.010 mol/L x 0.001 L x 251.28 g/mol x 1000 mg/g
Mass (mg) = 2.5128 mg
. Weighing SU5214.
Wear appropriate PPE.[2]
Tare a sterile, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 2.51 mg of SU5214 powder into the tube. Record the
exact weight.

. Adding DMSO:

Based on the actual weight of SU5214, calculate the precise volume of DMSO needed to
achieve a 10 mM concentration.

o Volume (uL) = [Mass (mg) / 251.28 ( g/mol )] / 0.010 (mol/L) x 1,000,000 (uL/L)

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the tube
containing the SU5214 powder. It is crucial to use fresh, high-quality DMSO as it is
hygroscopic and absorbed moisture can affect solubility.

. Dissolution:
Securely cap the tube.
Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles. If particles remain, sonicate the
tube for 5-10 minutes in a water bath sonicator. Gentle warming (up to 37°C) can also aid
dissolution, but care should be taken to avoid degradation of the compound.

. Storage and Handling:

Once the SU5214 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile, light-protected (amber) microcentrifuge tubes. This is critical to avoid
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repeated freeze-thaw cycles which can degrade the compound.

o Clearly label the aliquots with the compound name, concentration, date of preparation, and
solvent.

o Store the aliquots at -20°C or -80°C.
6. Preparation of Working Solutions:

e When preparing working solutions for cell-based assays, it is recommended to perform serial
dilutions of the DMSO stock in DMSO first, before adding the final diluted solution to the
agueous medium. This helps to prevent precipitation of the compound.

e The final concentration of DMSO in cell culture media should typically be kept below 0.5%
(v/v) to avoid solvent-induced cytotoxicity. Always include a vehicle control (media with the
same final concentration of DMSO) in your experiments.

Visualizations
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Experimental Workflow for SU5214 Stock Solution Preparation
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Caption: Workflow for preparing SU5214 stock solution.
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Simplified VEGFR2 Signaling Pathway and SU5214 Inhibition
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Caption: SU5214 inhibits VEGFR2 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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